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Compound of Interest

Compound Name:
1-(3-Aminopropyl)imidazolidin-2-

one

Cat. No.: B1497663 Get Quote

Essential Safety and Handling Guide for 1-(3-
Aminopropyl)imidazolidin-2-one
This guide provides crucial safety, handling, and disposal information for 1-(3-
Aminopropyl)imidazolidin-2-one, compiled to ensure the safety of researchers, scientists,

and drug development professionals. The following recommendations are synthesized from

safety data sheets of structurally similar and related compounds, as a specific data sheet for 1-
(3-Aminopropyl)imidazolidin-2-one was not identified. Users must consult the specific Safety

Data Sheet (SDS) provided by the manufacturer for the exact product in use.

Hazard Summary
1-(3-Aminopropyl)imidazolidin-2-one and related compounds are classified as hazardous.

The primary risks associated with this chemical include:

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[1][2][3][4]

Serious Eye Damage: Poses a risk of serious eye damage.[1][2][3][4]

Acute Toxicity: May be harmful if swallowed.[2][5]

Respiratory Irritation: Vapors, dust, or mists may cause respiratory irritation.[2][5]
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Immediate medical attention is required in case of exposure.[1][2][3]

Personal Protective Equipment (PPE) Recommendations
Strict adherence to PPE protocols is mandatory when handling this chemical. All PPE should

comply with established standards such as those from NIOSH (US), EN 166 (EU), and EN 374

(EU).[1]

Protection Type Specific Recommendations Rationale & Standards

Eye & Face Protection

Wear tightly sealed safety

goggles conforming to EN 166

(EU) or NIOSH (US).[1] Use a

face shield for additional

protection against splashes.[2]

To prevent contact that can

cause severe eye damage.

Eyewash stations should be

readily accessible.[2]

Hand Protection

Wear chemical-impermeable

gloves (e.g., nitrile, neoprene).

Gloves must be inspected

before use and replaced if

damaged.[1]

To prevent direct skin contact

which causes severe burns.

Follow EU Directive

89/686/EEC and standard EN

374.[1]

Body Protection

Wear fire/flame-resistant and

impervious clothing.[1] A

chemical-resistant apron is

recommended during mixing or

loading.[6]

Provides a barrier against

accidental spills and splashes,

preventing skin burns and

contamination of personal

clothing.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[2][3] If ventilation is

inadequate or exposure limits

are exceeded, use a full-face

respirator with an appropriate

filter (e.g., type ABEK,

EN14387).

To prevent inhalation of

harmful vapors, mists, or dust

which can cause respiratory

irritation.[2][5]
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Safe Handling and Operational Plan
Preparation:

Ensure adequate ventilation, such as a certified chemical fume hood.[2][3]

Confirm that an eyewash station and safety shower are unobstructed and close to the

workstation.[2]

Inspect all PPE for integrity before use.[1]

Remove all sources of ignition and use non-sparking tools to prevent fire from electrostatic

discharge.[1]

Handling the Chemical:

Avoid all direct contact with skin and eyes.[1]

Do not breathe dust, fumes, gas, mist, or vapors.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[2]

If there is a risk of dust or aerosol formation, handle within a closed system or use

appropriate exhaust ventilation.[3]

In Case of a Spill:

Evacuate personnel to a safe area, upwind of the spill.[1]

Prevent further leakage if it is safe to do so. Do not allow the chemical to enter drains or

sewer systems.[1][2]

Use spark-proof tools and explosion-proof equipment for cleanup.[1]

Absorb the spill with inert material (e.g., dry sand) and collect it into a suitable, closed

container for disposal.[2]
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PPE Donning and Doffing Workflow
A systematic approach to donning and doffing PPE is critical to prevent cross-contamination.

Donning PPE (Putting On)

Doffing PPE (Taking Off)

1. Gown / Coveralls

2. Mask / Respirator

3. Goggles / Face Shield

4. Gloves (over cuff)

1. Gloves

2. Gown / Coveralls

3. Goggles / Face Shield

4. Mask / Respirator

5. Wash Hands Thoroughly

Exit Work Area

Enter Work Area

Click to download full resolution via product page

Caption: A flowchart illustrating the correct sequence for donning and doffing Personal

Protective Equipment.

Storage and Disposal Plan
Storage:
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Store in a cool, dry, and well-ventilated area, away from incompatible materials like strong

oxidizing agents.[2]

Keep containers tightly closed and properly labeled.[2][3]

Store in a designated corrosives area and ensure the area is locked to restrict unauthorized

access.[3][4]

For prolonged stability, some related compounds require storage under an inert atmosphere.

[2]

Disposal:

Disposal must be conducted in accordance with all applicable federal, state, and local

regulations.

The material should be disposed of by a licensed chemical destruction facility or through

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, or discharge into sewer systems.[1][2]

Contaminated packaging should be triple-rinsed (or equivalent) and offered for recycling or

reconditioning. Alternatively, puncture the container to render it unusable before disposing of

it in a sanitary landfill.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-(3-
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handling-1-3-aminopropyl-imidazolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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